molecular formula C9H6O5 B3069369 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde CAS No. 58343-11-6

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde

Cat. No. B3069369
CAS RN: 58343-11-6
M. Wt: 194.14 g/mol
InChI Key: CEPNDKRJQPJVNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, also known as 2,4-Dihydroxy-1,3,5-benzenetricarboxaldehyde or 2,4,6-Triformylresorcinol, is a chemical compound with the molecular formula C9H6O5 . It appears as a white to light yellow powder or crystal .


Molecular Structure Analysis

The molecular structure of 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde consists of nine carbon atoms, six hydrogen atoms, and five oxygen atoms . The molecular weight is 194.14 .


Physical And Chemical Properties Analysis

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde is a solid at 20 degrees Celsius . It should be stored under inert gas as it is air sensitive .

Scientific Research Applications

1. Structural Studies and Molecular Configurations

The compound (E)-3,4-Dihydroxybenzaldehyde 4-ethylthiosemicarbazone, related to 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, exhibits a planar molecular structure with extensive hydrogen bond networks. These characteristics are crucial for understanding molecular configurations and interactions in crystal structures (Kayed, Farina, Baba, & Simpson, 2008).

2. Synthesis and Stereochemistry

Research on 2,4,6-trimethoxybenzene-1,3,5-tricarbaldehyde, a compound structurally similar to 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, explores diastereoselective organometallic addition and hydride reduction reactions. This work contributes to the understanding of stereochemistry in compounds with symmetry-equivalent carbonyl centers (Lampkins, Abdul-Rahim, & Castellano, 2006).

3. Polymetallic Complexes

The use of ligands derived from dihydroxybenzene compounds in polymetallic complexes is significant in coordination chemistry. These complexes, with diverse structures and properties, offer insights into the application of such compounds in synthesizing coordination compounds (Feltham & Brooker, 2009).

Safety and Hazards

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde can cause skin irritation and serious eye irritation . Safety measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if irritation persists .

Future Directions

While specific future directions for 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde are not mentioned in the available resources, it’s worth noting that similar compounds have been used in the development of covalent organic frameworks , suggesting potential applications in materials science.

Mechanism of Action

Target of Action

It is often used as a linker in the synthesis of covalent organic frameworks (cofs) .

Mode of Action

It is known to be involved in the formation of β-Ketoenamine linked COFs . The compound’s aldehyde groups likely interact with other molecules in the framework, leading to changes in the structure and properties of the COF.

Biochemical Pathways

Its role in the synthesis of cofs suggests it may influence pathways related to material synthesis and structural formation .

Result of Action

Its primary known application is in the synthesis of COFs, where it contributes to the formation of the framework structure .

Action Environment

The action of 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde can be influenced by various environmental factors. For instance, the synthesis of COFs often requires specific conditions, such as certain temperatures and solvents . Additionally, the stability and efficacy of the compound may be affected by factors such as pH, temperature, and the presence of other chemicals.

properties

IUPAC Name

2,4-dihydroxybenzene-1,3,5-tricarbaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6O5/c10-2-5-1-6(3-11)9(14)7(4-12)8(5)13/h1-4,13-14H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEPNDKRJQPJVNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=C(C(=C1C=O)O)C=O)O)C=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde
Reactant of Route 2
Reactant of Route 2
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde
Reactant of Route 3
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde
Reactant of Route 4
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde
Reactant of Route 5
Reactant of Route 5
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde
Reactant of Route 6
Reactant of Route 6
2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.